Cas no 1185301-17-0 (3-(2-Cyclohexylethoxy)piperidine hydrochloride)

• Product Name: 3-(2-Cyclohexylethoxy)piperidine hydrochloride
• CAS No: 1185301-17-0
• MF: C₁₃H₂₆ClNO
• MW: 247.804643154144
• CID: 3045716
• PubChem ID: 46735645
• Update Time: 2025-06-08

3-(2-Cyclohexylethoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Cyclohexylethoxy)piperidine hydrochloride
• 1185301-17-0
• AKOS015844095
• 3-(2-cyclohexylethoxy)piperidine;hydrochloride

• Inchi： 1S/C13H25NO.ClH/c1-2-5-12(6-3-1)8-10-15-13-7-4-9-14-11-13;/h12-14H,1-11H2;1H
• InChI Key： AAKMOXQYGQLSID-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)COC1CNCCC1.Cl

Computed Properties

• Exact Mass: 247.1702921g/mol
• Monoisotopic Mass: 247.1702921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(2-Cyclohexylethoxy)piperidine hydrochloride

Introduction to 3-(2-Cyclohexylethoxy)piperidine hydrochloride (CAS No. 1185301-17-0)

3-(2-Cyclohexylethoxy)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185301-17-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The presence of both a cyclohexyl group and an ethoxy side chain attached to the piperidine ring introduces specific steric and electronic properties, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of 3-(2-Cyclohexylethoxy)piperidine hydrochloride consists of a piperidine core substituted with a 2-cyclohexylethoxy moiety, which is further salted with hydrochloride to enhance solubility and stability. This structural configuration imparts favorable pharmacokinetic profiles, including improved bioavailability and metabolic stability, which are critical factors in the development of therapeutic agents. The compound's ability to interact with biological targets in a selective manner has positioned it as a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives due to their versatility in modulating biological pathways. 3-(2-Cyclohexylethoxy)piperidine hydrochloride has been studied for its potential role in inhibiting enzymes and receptors involved in neurological disorders, such as Parkinson's disease and Alzheimer's disease. Preliminary research suggests that this compound may exhibit neuroprotective effects by interacting with dopaminergic and cholinergic systems, which are dysregulated in these conditions.

Moreover, the structural features of 3-(2-Cyclohexylethoxy)piperidine hydrochloride make it an attractive candidate for developing treatments against inflammation-related diseases. The cyclohexyl group contributes to steric hindrance, which can enhance binding affinity to target proteins, while the ethoxy side chain provides a hydrogen bonding capability that improves interactions with biological receptors. These properties have led to investigations into its potential anti-inflammatory effects, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 3-(2-Cyclohexylethoxy)piperidine hydrochloride and biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors, suggesting multiple mechanisms of action. For instance, it has been shown to interact with monoamine oxidase (MAO) enzymes, which are involved in the breakdown of neurotransmitters like serotonin and dopamine. By modulating MAO activity, this compound may have therapeutic benefits in mood disorders and neurodegenerative conditions.

The synthesis of 3-(2-Cyclohexylethoxy)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the cyclohexylethoxy group onto the piperidine ring, followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have improved the efficiency of these processes, making large-scale production more feasible for research and clinical applications.

From a medicinal chemistry perspective, 3-(2-Cyclohexylethoxy)piperidine hydrochloride represents an excellent example of how structural modifications can enhance drug-like properties. The compound exhibits favorable solubility parameters, which are essential for oral administration, as well as good metabolic stability, reducing the likelihood of rapid degradation in vivo. These attributes make it a promising lead compound for further optimization into a clinical candidate.

In conclusion, 3-(2-Cyclohexylethoxy)piperidine hydrochloride (CAS No. 1185301-17-0) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique chemical profile has positioned it as a focus for research into neurological disorders, inflammation-related diseases, and other therapeutic areas. As our understanding of biological targets continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.